Cas no 1638771-53-5 (6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile)

6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile structure
1638771-53-5 structure
Product Name:6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
CAS No:1638771-53-5
MF:C8H6N4
MW:158.160040378571
CID:4612314
Update Time:2022-07-26

6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-CARBONITRILE
    • 6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
    • 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
    • Inchi: 1S/C8H6N4/c1-5-2-6-7(3-9)10-4-11-8(6)12-5/h2,4H,1H3,(H,10,11,12)
    • InChI Key: MMFVTKSJDHHLJV-UHFFFAOYSA-N
    • SMILES: C1=NC(C#N)=C2C=C(C)NC2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile Pricemore >>

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